7-Methyl-3-(phenylhydrazo)-1,5-benzodiazepin-2-one

• Molecular Formula: C16H14N4O
• Molecular Weight: 278.31 g/mol
• IUPAC Name: 7-methyl-3-(2-phenylhydrazinyl)-1,5-benzodiazepin-2-one
• InChI: InChI=1S/C16H14N4O/c1-11-7-8-13-14(9-11)17-10-15(16(21)18-13)20-19-12-5-3-2-4-6-12/h2-10,19H,1H3,(H,18,20,21)
• InChI Key: AUGULEYODXXYMM-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC=C(C(=O)N=C2C=C1)NNC3=CC=CC=C3

Description

7-methyl-3-(phenylhydrazo)-1,5-benzodiazepin-2-one is a member of phenylhydrazines.

Scientific Research Applications

Molecular Properties and Synthesis

• Theoretical Study of Molecular Properties : A study emphasized the importance of molecular properties of benzodiazepine derivatives, including 7-methyl-3-(phenylhydrazo)-1,5-benzodiazepin-2-one, due to their biological activities as carcinostatic compounds and effectiveness in relieving anxiety (Abirou et al., 2007).

• Novel Synthesis Methods : Research exploring the synthesis of benzodiazepine derivatives has shown the development of novel and efficient synthesis methods (Abbassi et al., 1989).

Structural Studies

• Crystal Structure Analysis : A study focused on the synthesis and crystal structures of benzodiazepine derivatives, highlighting the impact of different alkyl substituents and molecular forms on their conformation and assembly in the crystal (Kravtsov et al., 2012).

• Structural-Activity Relationship : The relationships between the structure and pharmacological properties of benzodiazepines have been studied, using various 1,4-benzodiazepin-2-ones as examples (Sternbach, 1971).

Biological Applications and Chemistry

• Anticonvulsant Activity : Research into the anticonvulsant activity of benzodiazepines, including those structurally related to 7-methyl-3-(phenylhydrazo)-1,5-benzodiazepin-2-one, has been conducted, suggesting potential therapeutic applications (Grasso et al., 1999).

• Hirshfeld Surface Analysis and DFT Calculations : A study involving Hirshfeld surface analysis and density functional theory calculations examined the molecular interactions and electronic properties of benzodiazepine derivatives (Naveen et al., 2019).

Synthesis and Reactivity

• Synthesis of Novel Benzodiazepines : Investigations have been carried out to synthesize novel benzodiazepines, leading to the creation of compounds with different pharmacological properties (Gharbi et al., 2005).

• Nucleophilic Substitution in Benzodiazepin-2-ones : Studies have shown the potential for nucleophilic substitution in benzodiazepin-2-ones, opening pathways for the creation of diverse derivatives (Божанов & Ивонин, 2013).